Cas no 2228582-44-1 (4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonyl fluoride)

• Product Name: 4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonyl fluoride
• CAS No: 2228582-44-1
• MF: C₈H₉FO₂S₂
• MW: 220.284263372421
• CID: 6283742
• PubChem ID: 165650275
• Update Time: 2025-05-22

4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonyl fluoride
• 2228582-44-1
• EN300-2004868

• Inchi： 1S/C8H9FO2S2/c9-13(10,11)8-5-6-3-1-2-4-7(6)12-8/h5H,1-4H2
• InChI Key： XXWFNLHDRXOVCK-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCCC2)S(=O)(=O)F

Computed Properties

• Exact Mass: 220.00280003g/mol
• Monoisotopic Mass: 220.00280003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.8Ų

Additional information on 4,5,6,7-tetrahydro-1-benzothiophene-2-sulfonyl fluoride

4,5,6,7-Tetrahydro-1-Benzothiophene-2-Sulfonyl Fluoride (CAS No. 2228582-44-1)

4,5,6,7-Tetrahydro-1-benzothiophene-2-sulfonyl fluoride, also known by its CAS registry number CAS No. 2228582-44-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom in the ring structure. The sulfonyl fluoride group attached to the benzothiophene framework introduces unique chemical properties that make this compound valuable for various applications.

The structure of 4,5,6,7-tetrahydro-1-benzothiophene is characterized by a partially saturated benzothiophene ring system. The sulfonyl fluoride group (-SO₂F) is attached at the 2-position of the ring. This substitution pattern influences the electronic properties of the molecule and its reactivity in chemical reactions. Recent studies have shown that such sulfonyl fluoride derivatives exhibit interesting behavior in organocatalysis and as precursors for sulfonamide synthesis.

In terms of synthesis, 4,5,6,7-tetrahydro-1-benzothiophene can be prepared through various routes. One common method involves the cyclization of appropriate sulfide precursors under specific reaction conditions. The introduction of the sulfonyl fluoride group typically requires careful control over reaction conditions to ensure high yields and purity. Researchers have explored different catalysts and solvents to optimize this process.

The chemical properties of CAS No. 2228582-44-1 make it a promising candidate for use in pharmaceuticals and agrochemicals. The sulfonyl fluoride group is known to enhance bioavailability and stability in biological systems. Recent research has focused on its potential as an intermediate in drug discovery programs targeting specific enzymes or receptors.

In addition to its role in drug development, 4,5,6,7-tetrahydro-1-benzothiophene has shown promise in materials science applications. Its aromaticity and sulfur-containing structure contribute to unique electronic properties that could be exploited in the development of new materials for optoelectronic devices or sensors.

The latest studies on this compound have also highlighted its potential as a building block for more complex molecules with tailored functionalities. By modifying the substituents on the benzothiophene ring or altering the sulfonyl group's functionality, chemists can create derivatives with diverse properties suitable for various industrial applications.

In conclusion, CAS No. 2228582-44-1, or 4,5,6,7-tetrahydro-1-benzothiophene, represents an important compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity continue to attract attention from researchers seeking innovative solutions in chemistry and materials science.